Cas no 37830-05-0 ( )

• Product name: &nbsp
• CAS No: 37830-05-0
• MF: C₃₀H₃₆N₂O₄
• MW: 488.617848396301
• CID: 922680
• PubChem ID: 300740

  Chemical and Physical Properties

Names and Identifiers

• 2-[14-(1,3-dioxoisoindol-2-yl)tetradecyl]isoindole-1,3-dione
• NSC-176044
• NSC176044
• 37830-05-0
• DTXSID40306391
•  

• Inchi： InChI=1S/C30H36N2O4/c33-27-23-17-11-12-18-24(23)28(34)31(27)21-15-9-7-5-3-1-2-4-6-8-10-16-22-32-29(35)25-19-13-14-20-26(25)30(32)36/h11-14,17-20H,1-10,15-16,21-22H2
• InChI Key： NPOFRFJXLDYVBO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCCCCCCCCCN3C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 488.26768
• Monoisotopic Mass: 488.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76